Cas no 1804349-88-9 (4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)
4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H4F6INO/c1-3-6(17-8(12,13)14)4(15)2-5(16-3)7(9,10)11/h2H,1H3
- InChI Key: RDSSXXQGXDVPSM-UHFFFAOYSA-N
- SMILES: IC1C=C(C(F)(F)F)N=C(C)C=1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 268
- XLogP3: 4
- Topological Polar Surface Area: 22.1
4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090876-1g |
4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine |
1804349-88-9 | 97% | 1g |
$1,475.10 | 2022-04-02 |
4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
Chemical Profile of 4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804349-88-9)
4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804349-88-9, is a sophisticated heterocyclic compound featuring a pyridine core with multiple functional groups that make it a valuable intermediate in synthetic chemistry and pharmaceutical research. The compound's structure incorporates an iodine substituent, a methyl group, two trifluoromethoxy and trifluoromethyl groups, which collectively contribute to its unique reactivity and potential applications.
The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in bioactive molecules. In this particular derivative, the presence of electron-withdrawing and electron-donating groups creates a delicate balance that influences its electronic properties, making it a versatile building block for further functionalization. The iodo substituent at the 4-position is particularly noteworthy, as it serves as an excellent handle for cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, enabling the construction of more complex molecular architectures.
The trifluoromethoxy (O-CF₃) and trifluoromethyl (CF₃) groups are strategically positioned to enhance the compound's lipophilicity and metabolic stability, attributes that are highly sought after in drug development. These groups not only improve pharmacokinetic profiles but also modulate binding interactions with biological targets. Recent studies have highlighted the utility of trifluorinated compounds in achieving enhanced binding affinities and selectivity, particularly in the context of G protein-coupled receptors (GPCRs) and kinases.
Recent advancements in the field of fluorinated heterocycles have demonstrated their potential in overcoming resistance mechanisms associated with existing therapeutics. For instance, a study published in the Journal of Medicinal Chemistry showcased how trifluoromethylpyridines can be incorporated into kinase inhibitors to improve their solubility and reduce off-target effects. The compound under discussion, with its dual trifluoromethoxy and trifluoromethyl moieties, aligns well with this trend, offering a promising scaffold for developing next-generation inhibitors.
The methyl group at the 2-position contributes to the steric environment around the pyridine ring, influencing both electronic distribution and conformational flexibility. This feature can be exploited to fine-tune interactions with biological targets, potentially enhancing drug efficacy. Moreover, the compound's iodine atom provides an opportunity for further derivatization through palladium-catalyzed reactions, which are widely used in medicinal chemistry to introduce diversity into molecular libraries.
In the realm of drug discovery, high-throughput screening (HTS) has been instrumental in identifying novel lead compounds. The structural features of 4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine make it an attractive candidate for HTS campaigns targeting various therapeutic areas. Its ability to undergo multiple transformations allows researchers to rapidly explore different chemical spaces, increasing the likelihood of identifying compounds with desirable pharmacological properties.
The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodine substituent, followed by functional group manipulations such as methylation and etherification to incorporate the methyl and trifluoromethoxy groups. The introduction of the trifluoromethyl group is often achieved through metal-halogen exchange followed by reaction with a suitable electrophile containing this moiety.
The compound's stability under various conditions is another critical factor to consider in its practical application. Fluorinated compounds can exhibit unique physicochemical properties compared to their non-fluorinated counterparts, necessitating careful optimization of synthetic protocols to ensure high yields and purity. Advances in synthetic methodologies have made it increasingly feasible to handle such sensitive structures with precision.
From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of 4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. These studies provide insights into how the various substituents influence electron density distribution across the molecule, which can be correlated with experimental observations such as NMR spectra and reactivity profiles. Such computational approaches are invaluable for guiding synthetic design and predicting potential applications.
The growing interest in fluorinated pyridines has also spurred innovation in green chemistry principles. Researchers are exploring more sustainable methods for introducing fluorine atoms into molecules while minimizing waste and hazardous byproducts. Techniques such as catalytic fluorination and flow chemistry are being increasingly adopted to achieve these goals.
In conclusion,4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804349-88-9) represents a compelling example of how structural complexity can be leveraged to develop novel chemical entities with significant therapeutic potential. Its unique combination of functional groups positions it as a versatile intermediate for synthetic chemists working in pharmaceutical research, while its physicochemical properties make it an attractive candidate for drug discovery initiatives targeting diverse diseases.
1804349-88-9 (4-Iodo-2-methyl-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)